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Compound of Interest

Compound Name: 24 Bisphenol S-d8

Cat. No.: B15354508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties,

analytical methodologies, and relevant biological context of deuterated Bisphenol S (BPS-d8).

This information is intended to support research and development activities where the precise

quantification of Bisphenol S is critical.

Core Physical and Chemical Properties
Deuterated Bisphenol S (BPS-d8) is an isotopically labeled form of Bisphenol S, a common

substitute for Bisphenol A (BPA) in the manufacturing of polycarbonate plastics and epoxy

resins.[1][2] The deuterium labeling makes BPS-d8 an ideal internal standard for mass

spectrometry-based quantitative analysis, as it is chemically identical to the non-labeled form

but has a different mass.[3]

Quantitative Data Summary
The key physical and chemical properties of BPS-d8 are summarized in the table below for

easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₂H₂D₈O₄S [4][5][6][7]

Molecular Weight 258.32 g/mol [4][5][6][8]

Appearance
Pale Yellow to Light Brown

Solid
[5]

Melting Point 181-184°C [9]

Solubility

Soluble in ethanol and ether;

slightly soluble in benzene and

dimethyl sulfoxide; insoluble in

water.

[10]

Purity >95% (HPLC) [3][4]

Storage 2-8°C Refrigerator [5]

LogP (Octanol/Water Partition

Coefficient)
2.0 [8]

Unlabeled CAS Number 80-09-1 [6][7]

Experimental Protocols
Accurate and reproducible experimental methods are crucial for the reliable use of BPS-d8.

The following sections detail protocols for its synthesis and analytical determination.

Synthesis of Deuterated Bisphenol S (BPS-d8)
The synthesis of BPS-d8 involves the reaction of deuterated phenol with a sulfonating agent.

While specific, proprietary synthesis methods may vary, a general approach based on

electrophilic aromatic substitution is described below.[2]

Methodology:

Preparation of Deuterated Phenol: Phenol is deuterated by treating it with a deuterium

source, such as D₂O, in the presence of a catalyst (e.g., an acid or base) to facilitate the
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exchange of aromatic protons with deuterium. This process is typically repeated to achieve

high isotopic enrichment.

Sulfonation Reaction: Two equivalents of the deuterated phenol are reacted with one

equivalent of a sulfonating agent, such as sulfuric acid or oleum.[2] This reaction is an

electrophilic aromatic substitution where the sulfonyl group acts as the electrophile.

Reaction Conditions: The reaction is typically carried out at an elevated temperature to

promote the reaction. The specific temperature and reaction time are optimized to maximize

the yield of the desired 4,4'-sulfonyldiphenol isomer and minimize the formation of the 2,4'-

sulfonyldiphenol byproduct.[2]

Purification: The crude product is then purified using techniques such as recrystallization or

column chromatography to isolate BPS-d8 with high chemical and isotopic purity.

Characterization: The final product is characterized using analytical techniques such as

Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the positions of the deuterium

atoms and High-Resolution Mass Spectrometry (HRMS) to verify the molecular weight and

isotopic enrichment.[3]

Analytical Determination using HPLC-MS/MS
BPS-d8 is primarily used as an internal standard for the quantification of BPS in various

matrices, including environmental and biological samples.[3] High-Performance Liquid

Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is a common and

highly sensitive method for this purpose.[11]

Methodology:

Sample Preparation:

A known amount of the sample (e.g., 1 mL of urine or a specific weight of a solid matrix) is

collected.

A precise amount of BPS-d8 internal standard solution is added to the sample.

The sample is then subjected to an extraction procedure to isolate the analytes. This can

include liquid-liquid extraction, solid-phase extraction (SPE), or QuEChERS (Quick, Easy,
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Cheap, Effective, Rugged, and Safe) methodology.[11]

The extract is evaporated to dryness and reconstituted in a suitable solvent for HPLC

analysis.

Chromatographic Separation:

HPLC System: An ultra-high-performance liquid chromatography (UHPLC) system is

typically used for fast and efficient separation.[12]

Column: A C18 reversed-phase column is commonly employed.[11]

Mobile Phase: A gradient elution with a mixture of water (often with a small amount of

formic acid to improve ionization) and an organic solvent like methanol or acetonitrile is

used to separate BPS from other matrix components.[11]

Flow Rate: A typical flow rate is around 0.3-0.5 mL/min.[13]

Column Temperature: The column is maintained at a constant temperature, for example,

30°C, to ensure reproducible retention times.[13]

Mass Spectrometric Detection:

Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used for the

analysis of bisphenols.[12]

Detection: A triple quadrupole mass spectrometer is used for detection in Multiple

Reaction Monitoring (MRM) mode. This involves monitoring specific precursor-to-product

ion transitions for both BPS and BPS-d8, which provides high selectivity and sensitivity.

Quantification: The concentration of BPS in the original sample is determined by

comparing the peak area ratio of the analyte (BPS) to the internal standard (BPS-d8)

against a calibration curve prepared with known concentrations of BPS and a constant

concentration of BPS-d8.

Mandatory Visualizations
Experimental Workflow for BPS Quantification
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The following diagram illustrates a typical workflow for the quantification of Bisphenol S in a

sample using deuterated Bisphenol S as an internal standard.
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Click to download full resolution via product page

Caption: Workflow for BPS analysis using BPS-d8.

Signaling Pathway of Bisphenol S
While deuterated BPS is used for analytical purposes, understanding the biological activity of

non-deuterated BPS is crucial for interpreting exposure data. BPS has been shown to interfere

with several cellular signaling pathways, including the ROS-mediated PERK/ATF4 pathway,

which can impact estradiol synthesis.[14][15]
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Caption: BPS-induced ROS-mediated ER stress pathway.
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Applications and Safety
The primary application of BPS-d8 is as an internal standard in isotope dilution mass

spectrometry for the accurate quantification of BPS in various matrices, including consumer

products, environmental samples, and biological fluids.[3][5]

Safety Information: Users should refer to the Material Safety Data Sheet (MSDS) for complete

hazard information.[7] As a laboratory chemical, it should be handled with appropriate personal

protective equipment in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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